Cas no 102310-22-5 (Carbanilic acid,p-2-morpholinoethoxy-, 2-pentyloxyethyl ester (6CI))

• Product Name: Carbanilic acid,p-2-morpholinoethoxy-, 2-pentyloxyethyl ester (6CI)
• CAS No: 102310-22-5
• MF: C₂₀H₃₂N₂O₅
• MW: 380.478486061096
• CID: 140881
• Update Time: 2024-01-25

Carbanilic acid,p-2-morpholinoethoxy-, 2-pentyloxyethyl ester (6CI) Chemical and Physical Properties

Names and Identifiers

• Carbanilic acid,p-2-morpholinoethoxy-, 2-pentyloxyethyl ester (6CI)
• Carbanilic acid, p-2-morpholinoethoxy-, 2-pentyloxyethyl ester (6CI)

• Inchi： 1S/C20H32N2O5/c1-2-3-4-12-24-16-17-27-20(23)21-18-5-7-19(8-6-18)26-15-11-22-9-13-25-14-10-22/h5-8H,2-4,9-17H2,1H3,(H,21,23)
• InChI Key： JGACRYVHARWUPD-UHFFFAOYSA-N
• SMILES： C(OCCOCCCCC)(=O)NC1=CC=C(OCCN2CCOCC2)C=C1

Computed Properties

• Exact Mass: 380.23126
• Monoisotopic Mass: 380.231122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 13
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.3

Experimental Properties

• Density: 1.121
• Boiling Point: 485°C at 760 mmHg
• Flash Point: 247.1°C
• Refractive Index: 1.529
• PSA: 69.26
• pka: 12.95±0.70(Predicted)